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Compound of Interest

Compound Name: Flurtamone

Cat. No.: B1673484

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and handling of Flurtamone stock solutions for various experimental purposes. Adherence to
these guidelines is crucial for ensuring the accuracy, reproducibility, and reliability of
experimental results.

Physicochemical Properties of Flurtamone

A thorough understanding of Flurtamone's physicochemical properties is essential for its
proper handling and use in experiments.
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Property Value Source

Molecular Formula CisH14F3NO:2 [1112][3]

Molecular Weight 333.30 g/mol [1][2]

Appearance White to off-white solid [2]

Melting Point 152.5°C [3]

Solubility DMSO: = 125 mg/mL (= 2]
375.04 mM)

Acetonitrile [4]

Ethyl acetate [5]

Aqueous Solubility Moderate [6]

Experimental Protocols

2.1. Preparation of a 10 mM Flurtamone Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Flurtamone in dimethyl

sulfoxide (DMSQO), a common solvent for in vitro studies.

Materials:

Vortex mixer

Procedure:

Calibrated analytical balance

Pipettes and sterile filter tips

Flurtamone powder (purity > 98%)
Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

Sterile microcentrifuge tubes or vials
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e Calculate the required mass of Flurtamone:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L x 0.001 L x 333.30 g/mol x 1000 mg/g = 3.333 mg
e Weighing Flurtamone:

o Accurately weigh out 3.333 mg of Flurtamone powder using a calibrated analytical
balance and place it into a sterile microcentrifuge tube.

e Dissolving in DMSO:

o Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the Flurtamone
powder.

o Cap the tube securely and vortex thoroughly until the compound is completely dissolved.
Gentle warming in a water bath (up to 37°C) may aid dissolution if necessary. Visually
inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 20-100 pL) in sterile microcentrifuge tubes.[2]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2] Protect from light.[2]

2.2. Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the stock solution
in the appropriate cell culture medium or buffer.
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Important Considerations:

 DMSO Toxicity: Be aware that high concentrations of DMSO can be toxic to cells. It is
recommended to keep the final concentration of DMSO in the experimental medium below
0.5%, and ideally below 0.1%.

 Solubility in Aqueous Solutions: Flurtamone has moderate aqueous solubility.[6] When
diluting the DMSO stock solution into aqueous buffers or media, ensure thorough mixing to
prevent precipitation. It is advisable to prepare intermediate dilutions if a high final
concentration is required.

 Stability: Flurtamone has been shown to be stable for up to 18 months in certain
commodities.[7][8][9] However, the stability of working solutions in aqueous media over
extended periods should be experimentally determined if necessary.

Mandatory Visualizations

3.1. Experimental Workflow for Stock Solution Preparation
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Workflow for Flurtamone Stock Solution Preparation
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Caption: Workflow for preparing Flurtamone stock solution.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1673484?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

3.2. Signaling Pathway Inhibition by Flurtamone

Flurtamone acts as a herbicide by inhibiting carotenoid biosynthesis.[6] Specifically, it targets
the enzyme phytoene desaturase (PDS), a key enzyme in this pathway.[10]

Mechanism of Action of Flurtamone
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Caption: Flurtamone inhibits the carotenoid biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubs.acs.org/doi/10.1021/acs.jafc.3c00223
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/1709539861_Flurtamone.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/349.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009922/
https://www.researchgate.net/publication/319610308_Updated_peer_review_of_the_pesticide_risk_assessment_of_the_active_substance_flurtamone
https://www.researchgate.net/publication/319535378_Peer_review_of_the_pesticide_risk_assessment_of_the_active_substance_flurtamone
https://pubmed.ncbi.nlm.nih.gov/36919602/
https://pubmed.ncbi.nlm.nih.gov/36919602/
https://www.benchchem.com/product/b1673484#preparation-of-flurtamone-stock-solutions-for-experiments
https://www.benchchem.com/product/b1673484#preparation-of-flurtamone-stock-solutions-for-experiments
https://www.benchchem.com/product/b1673484#preparation-of-flurtamone-stock-solutions-for-experiments
https://www.benchchem.com/product/b1673484#preparation-of-flurtamone-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

